Cas no 99860-36-3 (6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine)

6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine structure
99860-36-3 structure
Product Name:6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
CAS No:99860-36-3
MF:C11H12ClN5
MW:249.699480056763
MDL:MFCD03941302
CID:808104
PubChem ID:935910
Update Time:2025-09-25

6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(chloromethyl)-N2-(4-methylphenyl)-
    • 6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
    • MLS000332923
    • 6-(chloromethyl)-N2-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
    • 1,3,5-Triazine-2,4-diamine, 6-(chloromethyl)-N(2)-(4-methylphenyl)-
    • 99860-36-3
    • 6-Chloromethyl-N-p-tolyl-[1,3,5]triazine-2,4-diamine
    • 3-AMINO-3-(2,5-DIMETHOXYFURAN-3-YL)-PROPIONICACID
    • [4-amino-6-(chloromethyl)-s-triazin-2-yl]-(p-tolyl)amine
    • AKOS000270240
    • BDBM47464
    • SR-01000060251
    • KUC105499N
    • KSC-16-26
    • HMS2810G05
    • AKOS005702003
    • VS-01913
    • SR-01000060251-1
    • Z57044212
    • DTXSID10359071
    • SB73291
    • cid_935910
    • EN300-10945
    • CHEMBL1364913
    • 6-(chloromethyl)-2-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
    • SMR000436245
    • MFCD03941302
    • NDCXQFXHUZSBIB-UHFFFAOYSA-N
    • 6-(Chloromethyl)-N2-(p-tolyl)-1,3,5-triazine-2,4-diamine
    • MDL: MFCD03941302
    • Inchi: 1S/C11H12ClN5/c1-7-2-4-8(5-3-7)14-11-16-9(6-12)15-10(13)17-11/h2-5H,6H2,1H3,(H3,13,14,15,16,17)
    • InChI Key: NDCXQFXHUZSBIB-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(N)=NC(=N1)NC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 249.078123
  • Monoisotopic Mass: 249.078123
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 483.3±55.0 °C at 760 mmHg
  • Flash Point: 246.1±31.5 °C
  • Refractive Index: 1.682
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Security Information

6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C650738-50mg
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
50mg
$ 50.00 2022-04-01
TRC
C650738-100mg
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
100mg
$ 70.00 2022-04-01
TRC
C650738-500mg
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
500mg
$ 295.00 2022-04-01
abcr
AB375371-500 mg
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
500MG
€195.40 2023-02-20
abcr
AB375371-1 g
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
1 g
€239.00 2023-07-19
abcr
AB375371-5 g
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
5 g
€656.50 2023-07-19
abcr
AB375371-10 g
6-(Chloromethyl)-N-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3
10 g
€1,074.00 2023-07-19
Enamine
EN300-10945-0.05g
6-(chloromethyl)-N2-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3 95.0%
0.05g
$23.0 2025-02-21
Enamine
EN300-10945-0.1g
6-(chloromethyl)-N2-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3 95.0%
0.1g
$35.0 2025-02-21
Enamine
EN300-10945-0.25g
6-(chloromethyl)-N2-(4-methylphenyl)-1,3,5-triazine-2,4-diamine
99860-36-3 95.0%
0.25g
$49.0 2025-02-21
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